[[2-(Acetylamino)-5-thiazolyl]thio]acetic acid

• Molecular Formula: C7H8N2O3S2
• Molecular Weight: 232.3 g/mol
• IUPAC Name: 2-[(2-acetamido-1,3-thiazol-5-yl)sulfanyl]acetic acid
• InChI: InChI=1S/C7H8N2O3S2/c1-4(10)9-7-8-2-6(14-7)13-3-5(11)12/h2H,3H2,1H3,(H,11,12)(H,8,9,10)
• InChI Key: VUBHPDXNTUPWHT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC=C(S1)SCC(=O)O

Description

[[2-(Acetylamino)-5-thiazolyl]thio]acetic acid is a useful research compound. Its molecular formula is C7H8N2O3S2 and its molecular weight is 232.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of [[2-(acetylamino)-5-thiazolyl]thio]acetic acid 1,1-dimethylethyl ester (4.32 g, 15 mmol) in methylene chloride (30 mL) and trifluoroacetic acid (20 mL) was stirred at rt overnight and concentrated in vacuo. To the residue was added ethyl ether (50 mL). The precipitated solid was collected, washed with ethyl ether and dried to afford the desired product (3.38 g, 97%) as a solid, mp 210° C.